Identification of microbial volatile organic compounds (MVOCs) emitted from fungal isolates found on cinematographic film†
Analytical Methods Pub Date: 2012-03-29 DOI: 10.1039/C2AY05826J
Abstract
We report the detection of microbial contamination and growth of cinematographic film utilising headspace solid phase micro-
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